BENGHE Foundational & Exploratory

Check Availability & Pricing

The Foundation: Graphite Pencils for Sketching
and Layout

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Kohinool

Cat. No.: B1628114

The initial phase of any technical illustration involves conceptualization and layout, tasks best
performed with graphite pencils. Koh-i-Noor offers a range of graphite pencils tailored for
precision work. The 1500 series is a classic choice, renowned for its consistent grading and
smooth application.

For a beginner, a curated set of lead grades is recommended to handle everything from light
preliminary sketches to darker, more defined lines for transferring to a final drawing surface.

Table 1: Recommended Koh-i-Noor Graphite Pencils for Beginners

Product Series Recommended Grades Primary Use Case

Light initial sketches,
Koh-i-Noor 1500 2H, H guidelines, and construction

lines that are easy to erase.

General purpose sketching,
HB, F outlining, and developing the
initial drawing.

Shading, adding depth, and
2B, 4B creating darker lines for final

sketch details.
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The Core of Precision: Technical Pens

The hallmark of technical illustration is its clean, uniform line work, a characteristic achieved
with technical pens. Koh-i-Noor's Rapidograph pens are a long-standing industry standard,
celebrated for their precision and reliability. These pens feature a refillable ink cartridge and a
stainless steel nib, ensuring a consistent ink flow for uniform lines.

Rapidograph pens are available in a variety of nib sizes, each corresponding to a specific line
width. This allows for a high degree of control and precision in the final drawing. For beginners,
starting with a few key sizes will cover most applications.

Table 2: Essential Koh-i-Noor Rapidograph Pen Nib Sizes

Nib Size (mm) ISO Color Code Typical Application
) Fine details, hatching, and

0.25 mm White ) )

delicate line work.

General drawing, outlining
0.35 mm Yellow ] ]

objects, and lettering.

Bold outlines, borders, and
0.50 mm Brown creating visual hierarchy in the

drawing.

Very thick lines, heavy borders,
0.70 mm Blue

and filling in small areas.

The Lifeblood: Inks for Permanent, Crisp Lines

The quality of the ink is just as crucial as the pen itself. Koh-i-Noor offers a range of drawing
inks formulated for use in technical pens. The "Ultradraw" ink is a popular choice, known for its
deep blackness, permanence, and waterproof qualities once dry. This is particularly important
for illustrations that may be colored with watercolor or other wet media.

Table 3: Recommended Koh-i-Noor Inks
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Ink Series Key Features Compatibility

Intense black, waterproof, )
) ] ] Rapidograph and other
Koh-i-Noor Ultradraw lightfast, and suitable for )
i technical pens.
archival purposes.

Available in various colors, ] )
) ) ) ) Technical pens, dip pens, and
Koh-i-Noor Drawing Inks allowing for more creative and
) ) brushes.
complex illustrations.

Essential Accessories for a Complete Toolkit

Beyond pencils, pens, and inks, a few other Koh-i-Noor accessories are indispensable for the
technical illustration beginner.

o Erasers: A high-quality vinyl eraser is essential for cleanly removing graphite lines without
damaging the drawing surface.

e Sharpeners: A good quality pencil sharpener is crucial for maintaining a sharp point for
precise sketching.

e Rulers and Triangles: Precision-made rulers and triangles are necessary for drawing straight
lines and accurate angles.

A Beginner's Workflow for Technical lllustration

The following diagram illustrates a typical workflow for creating a technical illustration, from the
initial concept to the final inked drawing, and highlights where the various Koh-i-Noor products
are utilized.
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1. Conceptual Sketching
(Koh-i-Noor 1500 Pencils: 2H, HB)

'

2. Refining the Drawing
(Koh-i-Noor 1500 Pencils: H, F, 2B)

'

3. Preparing for Inking
(Lighten sketch with a kneaded eraser)

'

4. Inking Outlines
(Koh-i-Noor Rapidograph: 0.50mm)

'

5. Inking Details & Texture
(Koh-i-Noor Rapidograph: 0.25mm, 0.35mm)

'

6. Final Cleanup
(Erase remaining graphite lines)

Click to download full resolution via product page

A typical workflow for a beginner's technical illustration project.
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» To cite this document: BenchChem. [The Foundation: Graphite Pencils for Sketching and
Layout]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628114#koh-i-noor-products-for-technical-
illustration-beginners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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